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Compound of Interest

Compound Name: 2,3-Dibromopropionamide

Cat. No.: B076969 Get Quote

An In-depth Technical Guide to the Safety, Handling, and Hazards of 2,3-
Dibromopropionamide

This guide provides comprehensive safety, handling, and hazard information for 2,3-
Dibromopropionamide, intended for researchers, scientists, and drug development

professionals. The information is compiled from various safety data sheets and chemical

databases to ensure a thorough overview.

Chemical Identification
2,3-Dibromopropionamide is an important raw material and intermediate used in organic

synthesis, pharmaceuticals, agrochemicals, and dyestuff.[1][2]

Table 1: Chemical Identifiers for 2,3-Dibromopropionamide
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Identifier Value Source

IUPAC Name 2,3-dibromopropanamide [3]

CAS Number 15102-42-8 [1][3][4][5][6]

EC Number 239-153-5 [3][4][6]

Molecular Formula C₃H₅Br₂NO [1][3][5][6]

Molecular Weight 230.89 g/mol [1][3][5]

Canonical SMILES C(C(C(=O)N)Br)Br [3][5]

InChI Key
DZQCMQRQFZXQKN-

UHFFFAOYSA-N
[3][5]

| Synonyms | Propanamide, 2,3-dibromo- |[3][5][6] |

Hazard Identification
2,3-Dibromopropionamide is classified as a hazardous substance. The primary hazards

include being harmful if swallowed, causing severe skin burns and eye damage, and causing

respiratory irritation.[3][4][5]

Table 2: GHS Hazard Classification for 2,3-Dibromopropionamide
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Hazard Class
Hazard
Category

Hazard
Statement

GHS
Pictogram

Signal Word

Acute Toxicity,
Oral

Category 4
H302: Harmful
if swallowed

GHS07 Warning

Skin

Corrosion/Irritatio

n

Category 1B / 2

H314: Causes

severe skin

burns and eye

damage / H315:

Causes skin

irritation

GHS07
Danger /

Warning

Serious Eye

Damage/Eye

Irritation

Category 2

H319: Causes

serious eye

irritation

GHS07 Warning

| Specific Target Organ Toxicity (Single Exposure) | Category 3 | H335: May cause respiratory

irritation | GHS07 | Warning |

Source:[3][4][5]

Precautionary Statements (selected):

P260: Do not breathe dust/fume/gas/mist/vapours/spray.[5]

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[4]

P270: Do not eat, drink or smoke when using this product.[5]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[4][5]

P301+P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.[4]

P301+P330+P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.[5]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[4]
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P405: Store locked up.[4]

P501: Dispose of contents/container to an approved waste disposal plant.[7]

Physical and Chemical Properties
Table 3: Physical and Chemical Properties of 2,3-Dibromopropionamide

Property Value Source

Appearance
White to almost white
powder/crystal

[5]

Melting Point 132-133 °C [1][6]

Boiling Point 315.6 ± 32.0 °C (Predicted) [1][6]

Density 2.186 g/cm³ at 20 °C [1][4][6]

Solubility in Water Soluble [4]

Vapor Pressure 0.000433 mmHg at 25 °C [6]

| Flash Point | 144.7 °C |[6] |

Toxicology Information
The primary routes of exposure are ingestion, skin contact, and inhalation.

Table 4: Toxicological Data for 2,3-Dibromopropionamide

Test Result Species Source

| LD50 (Oral) | 2,000 mg/kg | Rat |[4] |

Skin Corrosion/Irritation: Causes skin irritation.[4] In some classifications, it is listed as

causing severe skin burns.[3][5]
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Serious Eye Damage/Irritation: Causes serious eye irritation.[4] Other sources indicate it

causes severe eye damage.[3][5]

Respiratory or Skin Sensitization: Based on available data, the classification criteria are not

met.[4]

Germ Cell Mutagenicity: Based on available data, the classification criteria are not met.[4]

Carcinogenicity: Based on available data, the classification criteria are not met.[4]

Reproductive Toxicity: Based on available data, the classification criteria are not met.[4]

STOT-Single Exposure: May cause respiratory irritation.[4]

Safe Handling and Storage
Methodology for Safe Handling:

Ventilation: Use only outdoors or in a well-ventilated area.[5] For laboratory use, handle

under a chemical fume hood.[8]

Personal Protective Equipment (PPE): Wear appropriate PPE as detailed in Section 6.[4][5]

Hygiene Practices: Do not eat, drink, or smoke when using this product.[5] Wash hands and

any exposed skin thoroughly after handling.[5][9]

Avoid Contact: Avoid contact with skin, eyes, and clothing.[10] Avoid breathing dust.[8]

Empty Containers: Empty containers retain product residue and can be dangerous. Do not

pressurize, cut, weld, or expose empty containers to heat or ignition sources.[10]

Storage Conditions:

Store in a cool, dry, well-ventilated place.[9] Recommended storage temperature is 2-8°C.[1]

Keep container tightly closed.[9]

Store locked up.[4][8]
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Keep away from heat, sparks, and open flames.[9][10]

Incompatible Materials: Strong bases and oxidizing agents.[8]

Preparation & Risk Assessment

Handling Procedure

Storage & Waste

Consult Safety Data Sheet (SDS)

Identify Hazards:
- Harmful if swallowed
- Skin/Eye Corrosive
- Respiratory Irritant

Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Proper Ventilation
(Fume Hood)

Weigh/Measure Chemical
in a Ventilated Area

Perform Experimental Work

Avoid Dust Generation
Wash Hands Thoroughly

After Handling

Dispose of Waste According
to Official Regulations

Store in Tightly Closed Container

Store in Cool, Dry,
Well-Ventilated Area (2-8°C)

Segregate from Incompatibles
(Strong Bases, Oxidizers)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC147742500&productDescription=2%2C3-DIBROMOPROPENE%2C+TECH+250ML&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/05940.pdf
https://www.fishersci.com/store/msds?partNumber=AC161051000&productDescription=2%2C3-DIBROMOPROPIONIC+ACI+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b076969?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076969?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for Safe Handling of 2,3-Dibromopropionamide.

Personal Protective Equipment (PPE)
Methodology for PPE Selection and Use:

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[7][9][10]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[7]

[10]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[7] In general, avoid

breathing dust.[4]

Workplace Facilities: Ensure that eyewash stations and safety showers are close to the

workstation location.[9][10]

First Aid Measures
Protocol for Emergency Response:

General Advice: If symptoms persist, consult a doctor.[4] Show the safety data sheet to the

doctor in attendance.[8]

If Inhaled: Supply fresh air.[4] If breathing is difficult, give oxygen.[10] If not breathing, give

artificial respiration.[9][10] Consult a doctor in case of complaints.[4]

In Case of Skin Contact: Immediately wash with water and soap and rinse thoroughly.[4]

Remove all contaminated clothing and shoes immediately.[10]

In Case of Eye Contact: Rinse opened eye for several minutes under running water.[4]

Remove contact lenses if present and easy to do, and continue rinsing.[4] Get medical

attention.[9]
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If Swallowed: Rinse mouth.[5] Do NOT induce vomiting.[5][8][10] Call a poison center or

doctor if you feel unwell.[4]

Identify Exposure Route

Immediate First Aid Actions

Exposure Incident Occurs

Inhalation? Skin Contact? Eye Contact? Ingestion?

Move to Fresh Air.
Provide oxygen or artificial

respiration if needed.

Yes

Immediately remove contaminated
clothing. Wash skin thoroughly

with soap and water.

Yes

Rinse cautiously with water
for several minutes. Remove

contact lenses. Continue rinsing.

Yes

Rinse mouth. DO NOT
induce vomiting.

Yes

Seek Immediate Medical Attention.
Show SDS to Doctor.

Click to download full resolution via product page

Caption: First Aid Decision Workflow for 2,3-Dibromopropionamide Exposure.

Fire Fighting Measures
Flammability: The product is not flammable.[4]

Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[10][11] Use extinguishing media suitable for the surrounding fire.[12]

Hazardous Combustion Products: During a fire, irritating and highly toxic gases may be

generated by thermal decomposition or combustion.[10] This may include carbon monoxide

(CO), carbon dioxide (CO2), and hydrogen halides/bromide.[8][9][11]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus (pressure-

demand, MSHA/NIOSH approved or equivalent) and full protective gear.[9][10]
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Accidental Release Measures
Protocol for Spill Containment and Cleanup:

Personal Precautions: Use proper personal protective equipment as indicated in Section 6.

[10] Ensure adequate ventilation.[9]

Environmental Precautions: Prevent the product from entering sewers, surface water, or

ground water.[4]

Containment: For spills, absorb the material with an inert substance (e.g., vermiculite, sand,

or earth) and place it in a suitable, closed container for disposal.[10] For solids, pick up

mechanically.[4]

Cleaning: Clean up spills immediately.[10] Recommended cleansing agents include water, if

necessary, with other cleansing agents.[4]
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Accidental Release Detected

Ensure Personal Safety:
- Wear appropriate PPE

- Ensure adequate ventilation

Prevent Further Spread:
- Do not allow entry to sewers/waterways

Contain Spill

For Solid: Pick up mechanically
For Liquid/Solution: Absorb with

inert material (sand, earth)

Collect Material into a
Suitable, Labeled Container

Clean Spill Area with
Water and Cleansing Agents

Dispose of Container and
Waste Material According to

Official Regulations

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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